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Compound of Interest

Compound Name: Protoescigenin 21-tiglate

Cat. No.: B15594763

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources and isolation
methodologies for Protoescigenin 21-tiglate, a significant triterpenoid saponin aglycone. The
document details the primary plant sources, outlines comprehensive experimental protocols for
its extraction and purification, and presents key data in a structured format for ease of
comparison.

Natural Sources of Protoescigenin 21-Tiglate

Protoescigenin 21-tiglate and its glycosidic forms are predominantly found in the seeds of
various species of the Aesculus (Horse Chestnut) genus, within the Sapindaceae family. While
direct isolation of the aglycone is challenging due to its typical occurrence as a saponin, the
seeds of these plants are the primary starting material for its procurement.

The most notable source is Aesculus chinensis (Chinese Horse Chestnut), from which
glycosides of 21-O-tigloylprotoaescigenin have been directly isolated. The closely related and
more widely known Aesculus hippocastanum (Common Horse Chestnut) is also a rich source
of a complex mixture of saponins known as escin. The aglycones of escin are derivatives of
protoescigenin, acylated with either angelic acid or tiglic acid at the C-21 position. This
indicates that Protoescigenin 21-tiglate is a fundamental structural component of the
saponins present in these seeds.
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While not a direct source, the fruit husks of Xanthoceras sorbifolium (Yellowhorn), another
member of the Sapindaceae family, have been found to contain structurally related acylated
triterpenoid saponins, such as 21,22-di-O-angeloyl-R1-barrigenol. This suggests that the
Sapindaceae family is a promising source for such compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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